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Compound of Interest

Compound Name: 5-(2-Iodoethyl)-1,3-dioxane

Cat. No.: B15062708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(2-Iodoethyl)-1,3-dioxane was publicly

available at the time of this writing. The following information is extrapolated from data on

structurally similar compounds, including dioxane derivatives and iodo-organic compounds. It is

imperative to treat this compound with caution and to handle it in a controlled laboratory

environment. A thorough risk assessment should be conducted before any experimental work.

Introduction
5-(2-Iodoethyl)-1,3-dioxane is a halogenated organic compound with potential applications in

organic synthesis, particularly in the development of pharmaceutical and agrochemical

products. Its structure, featuring a reactive iodoethyl group and a stable dioxane ring, makes it

a versatile intermediate. However, the presence of the iodoalkane functional group and the

dioxane core necessitates strict adherence to safety protocols due to potential health and

environmental hazards. This guide provides a comprehensive overview of the known and

anticipated safety and handling precautions for this compound.

Hazard Identification and Classification
While a specific GHS classification for 5-(2-Iodoethyl)-1,3-dioxane is not available, based on

analogous compounds, the following hazards should be anticipated.

Anticipated GHS Hazard Classification:
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Hazard Class Hazard Category Rationale

Flammable Liquids Category 3 or 4
Dioxane and its derivatives are

often flammable.

Acute Toxicity (Oral) Category 4
Iodo-organic compounds can

be harmful if swallowed.

Acute Toxicity (Dermal) Category 4
Potential for toxicity upon skin

contact.

Skin Corrosion/Irritation Category 2
Halogenated compounds can

cause skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

Likely to cause serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

Vapors may be irritating to the

respiratory tract.

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3

Halogenated organic

compounds can be harmful to

aquatic life with long-lasting

effects.

Signal Word: Warning

Anticipated Hazard Statements:

H226/H227: Flammable liquid and vapor / Combustible liquid.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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H412: Harmful to aquatic life with long lasting effects.

Physical and Chemical Properties
No experimental data for the physical and chemical properties of 5-(2-Iodoethyl)-1,3-dioxane
were found. The following table provides data for structurally similar compounds to give an

estimated profile.

Property
2-(2-
Bromoethyl)-1,3-
dioxane

2-(2-
Bromoethyl)-1,3-
dioxolane

1,4-Dioxane

Molecular Formula C6H11BrO2 C5H9BrO2 C4H8O2

Molecular Weight 195.05 g/mol 181.03 g/mol 88.11 g/mol

Boiling Point
67-70 °C @ 2.8

mmHg
Not available 101.1 °C

Density 1.431 g/mL at 25 °C Not available 1.0337 g/mL

Flash Point Not available Not available 12 °C (closed cup)

Experimental Protocols and Handling Procedures
General Handling Precautions
Due to the anticipated hazards, 5-(2-Iodoethyl)-1,3-dioxane should be handled with the

following precautions:

Work in a well-ventilated area: All manipulations should be carried out in a certified chemical

fume hood.

Use appropriate Personal Protective Equipment (PPE): This includes, but is not limited to:

Nitrile or neoprene gloves.

Chemical safety goggles and a face shield.

A flame-retardant lab coat.
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Avoid ignition sources: Keep away from open flames, sparks, and hot surfaces. Use

explosion-proof equipment where necessary.

Prevent peroxide formation: Like other ethers, dioxane derivatives can form explosive

peroxides upon exposure to air and light.[1] Store in a tightly sealed, opaque container,

under an inert atmosphere (e.g., argon or nitrogen), and away from light. Test for the

presence of peroxides before heating or distillation.

Grounding and bonding: To prevent static discharge, ground and bond containers and

receiving equipment during transfers of the liquid.

Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated to disperse vapors.

Containment: Absorb the spill with an inert, non-combustible material such as sand,

diatomite, or universal binders. Do not use combustible materials like sawdust.

Collection: Collect the absorbed material into a sealed, properly labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Do not allow entry into waterways: Prevent the spilled material from entering sewers or

surface waters.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Toxicological Information
No specific toxicological data for 5-(2-Iodoethyl)-1,3-dioxane is available. The information

below is based on the general toxicity of iodo-organic compounds and dioxane.

General Toxicity of Iodo-organic Compounds:

Iodoalkanes are known to be reactive alkylating agents and can be toxic.

Acute exposure to some iodo-organic compounds can cause nausea, dizziness, and

pulmonary edema.

Chronic exposure may lead to neurological damage.

Iodine and its compounds can be corrosive and cause severe irritation to the skin, eyes, and

respiratory tract.[2]

General Toxicity of Dioxane:

1,4-Dioxane is considered a likely human carcinogen by the USEPA.[1]

It can cause eye and respiratory irritation.[1]

Repeated or prolonged exposure can cause damage to the liver and kidneys.

Given these general toxicities, it is prudent to assume that 5-(2-Iodoethyl)-1,3-dioxane may

exhibit similar toxicological properties.

Logical Relationships and Workflows
Personal Protective Equipment (PPE) Workflow
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The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling 5-(2-Iodoethyl)-1,3-dioxane.

Start: Handling
5-(2-Iodoethyl)-1,3-dioxane

Work in a certified
chemical fume hood?

Wear chemical-resistant gloves
(nitrile or neoprene)

Yes

Do not proceed

No

Wear chemical safety goggles
and face shield

Wear a flame-retardant
lab coat

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Spill Response Logical Diagram
This diagram outlines the logical steps to be taken in the event of a spill.
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Spill of 5-(2-Iodoethyl)-1,3-dioxane
occurs

Evacuate immediate area

Ensure adequate ventilation

Contain spill with
inert absorbent

Collect absorbed material
in sealed container

Dispose of as
hazardous waste

Decontaminate spill area

Report the incident

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.

Conclusion
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While specific data for 5-(2-Iodoethyl)-1,3-dioxane is lacking, a conservative approach to its

handling is essential. Researchers, scientists, and drug development professionals should treat

this compound as a potentially flammable, toxic, and irritating substance. The implementation

of robust safety protocols, including the use of appropriate personal protective equipment and

adherence to proper handling and disposal procedures, is critical to minimize risks. Further

experimental investigation into the toxicological and physical properties of this compound is

highly recommended to establish a more definitive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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